Cas no 1311197-87-1 (1-Fluoro-4-methyl-2-propoxybenzene)

• Product Name: 1-Fluoro-4-methyl-2-propoxybenzene
• CAS No: 1311197-87-1
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD19237203
• CID: 1039021
• PubChem ID: 54758763
• Update Time: 2025-11-02

1-Fluoro-4-methyl-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-methyl-2-propoxybenzene
• 4-Fluoro-3-propoxytoluene
• BS-20484
• 1311197-87-1
• AKOS014182567
• DTXSID40716517
• MFCD19237203
• Benzene, 1-fluoro-4-methyl-2-propoxy-
• SCHEMBL764961
• CS-0209074

• MDL： MFCD19237203
• Inchi： 1S/C10H13FO/c1-3-6-12-10-7-8(2)4-5-9(10)11/h4-5,7H,3,6H2,1-2H3
• InChI Key： FEFLYMGNHMYIIA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1OCCC

Computed Properties

• Exact Mass: 168.09500
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.92290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Fluoro-4-methyl-2-propoxybenzene

1-Fluoro-4-methyl-2-propoxybenzene (CAS 1311197-87-1): Properties, Applications, and Market Insights

1-Fluoro-4-methyl-2-propoxybenzene (CAS 1311197-87-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic ether, characterized by its unique fluoro and propoxy substituents, exhibits a range of interesting chemical properties that make it valuable for various applications. In this comprehensive guide, we delve into the molecular structure, synthesis, uses, and market trends of this compound, while addressing common queries from researchers and industry professionals.

The molecular formula of 1-Fluoro-4-methyl-2-propoxybenzene is C10H13FO, with a molecular weight of 168.21 g/mol. Its structure features a benzene ring substituted with a fluoro group at the 1-position, a methyl group at the 4-position, and a propoxy group at the 2-position. This specific arrangement of functional groups contributes to its distinct physicochemical properties, including moderate polarity and good solubility in common organic solvents like ethanol, acetone, and dichloromethane.

Recent searches on scientific databases and AI platforms reveal growing interest in "fluoroaromatic compounds applications" and "propoxybenzene derivatives synthesis." Researchers are particularly curious about how the 1-Fluoro-4-methyl-2-propoxybenzene structure influences its reactivity and potential uses. The compound's stability under various conditions makes it attractive for pharmaceutical intermediates, where its fluorinated aromatic core can serve as a building block for more complex molecules.

In the pharmaceutical sector, 1-Fluoro-4-methyl-2-propoxybenzene CAS 1311197-87-1 has shown promise as a precursor in the synthesis of bioactive molecules. The presence of both fluoro and alkoxy groups in its structure allows for diverse chemical modifications, making it versatile for drug discovery programs. Current trends in medicinal chemistry emphasize the importance of fluorinated building blocks, as the introduction of fluorine atoms often enhances a compound's metabolic stability and bioavailability.

The material science field has also explored applications of 1-Fluoro-4-methyl-2-propoxybenzene, particularly in the development of specialty polymers and liquid crystals. Its aromatic nature and specific substitution pattern contribute to interesting electronic properties that can influence material characteristics. Questions about "fluorobenzene derivatives in material science" frequently appear in search queries, reflecting the growing intersection between organic chemistry and advanced materials research.

From a synthetic chemistry perspective, the preparation of 1-Fluoro-4-methyl-2-propoxybenzene typically involves the Williamson ether synthesis, where 2-fluoro-4-methylphenol reacts with propyl bromide under basic conditions. Alternative routes may employ transition metal-catalyzed coupling reactions, which have become increasingly popular in modern organic synthesis. The search term "synthesis of propoxybenzene derivatives" has seen a steady increase, indicating strong interest in efficient preparation methods for these compounds.

Market analysis shows that demand for 1-Fluoro-4-methyl-2-propoxybenzene has been steadily growing, particularly from pharmaceutical companies and research institutions. The global market for fluorinated aromatic compounds is projected to expand significantly in the coming years, driven by their widespread applications in drug development and material science. Suppliers specializing in CAS 1311197-87-1 have reported increased inquiries, especially from regions with strong pharmaceutical and chemical industries.

Safety considerations for handling 1-Fluoro-4-methyl-2-propoxybenzene follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. The compound should be stored in a cool, dry place away from strong oxidizers. These precautions align with common search queries about "safe handling of fluorobenzene derivatives" and "storage conditions for aromatic ethers."

Analytical characterization of 1-Fluoro-4-methyl-2-propoxybenzene typically involves techniques such as GC-MS, HPLC, NMR spectroscopy, and elemental analysis. These methods confirm the compound's purity and identity, which is crucial for research and industrial applications. The search term "analysis of fluorinated aromatic compounds" reflects the importance of reliable characterization methods in quality control processes.

Environmental considerations for 1-Fluoro-4-methyl-2-propoxybenzene are increasingly important, with researchers investigating its biodegradation and potential ecological impact. Recent studies on "environmental fate of fluorinated aromatics" have gained attention, as the scientific community seeks to balance the utility of these compounds with environmental responsibility. Proper disposal methods and waste management protocols should be followed to minimize any potential ecological effects.

Looking ahead, the future of 1-Fluoro-4-methyl-2-propoxybenzene appears promising, with potential applications expanding into new areas of chemical research. The compound's unique combination of fluoro and propoxy substituents offers opportunities for innovation in multiple fields. As research continues, we can expect to see more publications and patents referencing CAS 1311197-87-1, further establishing its importance in modern chemistry.

For researchers and industry professionals seeking more information about 1-Fluoro-4-methyl-2-propoxybenzene, numerous resources are available through scientific literature databases and chemical supplier catalogs. The compound's growing prominence ensures that new findings and applications will continue to emerge, making it a subject worth following in the coming years.